Cas no 2138116-56-8 (({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea)

• Product Name: ({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea
• CAS No: 2138116-56-8
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 5905533
• PubChem ID: 165606341
• Update Time: 2025-06-28

({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• ({5-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea
• EN300-1155380
• 2138116-56-8
• ({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea

• Inchi： 1S/C11H18N4O3/c1-6(2)10-14-9(15-18-10)8-4-3-7(17-8)5-13-11(12)16/h6-8H,3-5H2,1-2H3,(H3,12,13,16)
• InChI Key： FKJHRPAVQBFUFY-UHFFFAOYSA-N
• SMILES： O1C(C2=NOC(C(C)C)=N2)CCC1CNC(N)=O

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų

Additional information on ({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea

({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea: A Comprehensive Overview

({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea (CAS No. 2138116-56-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and potential applications of ({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea.

Chemical Structure and Properties

The molecular structure of ({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea is composed of a urea moiety linked to a 5-(propan-2-yl)-1,2,4-oxadiazol ring and an oxolan ring. The presence of these functional groups imparts specific chemical properties to the compound. The urea group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to biological targets. The 1,2,4-oxadiazol ring is a heterocyclic structure that is often associated with biological activity due to its electron-withdrawing nature and stability. The oxolan ring adds conformational rigidity to the molecule, which can influence its pharmacokinetic properties.

The molecular formula of ({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea is C₁₃H₁₈N₄O₃, with a molecular weight of approximately 270.30 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of appropriate precursors and subsequent purification steps. Its physical properties include a white crystalline solid form and good stability under standard laboratory conditions.

Biological Activity and Mechanism of Action

Recent studies have demonstrated that ({5-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methyl)urea exhibits significant biological activity in various assays. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The mechanism of action of ({5-[5-(Propan-2-y l)-1 , 2 , 4 - o x a d i azo l - 3 - y l ] o x o l an - 2 - y l } m e t h y l ) u r e a involves its ability to bind to the active site of target enzymes through hydrogen bonding and hydrophobic interactions. This binding disrupts the catalytic activity of the enzyme, thereby inhibiting downstream signaling events. Additionally, the compound has been found to exhibit selective inhibition towards specific isoforms of kinases, which can minimize off-target effects and improve therapeutic efficacy.

Pharmacological Studies and Therapeutic Potential

In preclinical studies, ({5-[5-(Propan - 2 - y l ) - 1 , 2 , 4 - o x a d i azo l - 3 - y l ] o x o l an - 2 - y l } m e t h y l ) u r e a has shown promising results in various disease models. For example, in cancer models, it has been observed to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to target specific signaling pathways that are dysregulated in cancer cells.

In addition to its anti-cancer properties, this compound has also been investigated for its potential in treating inflammatory diseases. Studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that ({5-[5-(Propan - 2 - y l ) - 1 , 2 , 4 - o x a d i azo l - 3 - y l ] o x o l an - 2 - y l } m e t h y l ) u r e a may have broad therapeutic applications beyond cancer.

Clinical Development and Future Prospects

The promising preclinical data on ({5-[5-(Propan - 2 - y l ) - 1 , 2 , 4 - o x a d i azo l - 3 - y l ] o x o l an - 2 - y l } m e t h y l ) u r e a have led to its advancement into early-stage clinical trials. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Initial results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

The future prospects for ({5-[5-(Propan - 2 - y l ) - 1 , 2 , 4 - o x a d i azo l - 3 - y l ] o x o l an - 2 - y l } m e t h y l ) u r e a are promising. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring combination therapies with other drugs to enhance its therapeutic potential. Additionally, efforts are being made to develop more potent analogs through structure-based drug design approaches.

Conclusion

In conclusion, ({5-[5-(Propan - 2 - y l ) - 1 , 2 , 4 - o x a d i azo l - 3 - y l ] o x o l an - 2 - y l } m e t h y l ) u r e a (CAS No. 2138116-568) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it a valuable candidate for treating various diseases. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its development as a novel therapeutic agent.